Cas no 1799-79-7 (5,6-dimethyl-2-(trifluoromethyl)-1H-Benzimidazole)

5,6-Dimethyl-2-(trifluoromethyl)-1H-benzimidazole is a fluorinated benzimidazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a trifluoromethyl group and dimethyl substitution on the benzimidazole core, enhances its electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the dimethyl substitution can influence regioselectivity in further functionalization. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. Its high purity and well-defined structure ensure reproducibility in research applications.

5,6-dimethyl-2-(trifluoromethyl)-1H-Benzimidazole structure

1799-79-7 structure

Product Name:5,6-dimethyl-2-(trifluoromethyl)-1H-Benzimidazole

CAS No:1799-79-7

MF:C₁₀H₉F₃N₂

MW:214.187072515488

MDL:MFCD00022676

CID:906789

PubChem ID:15725

Update Time:2025-10-18

5,6-dimethyl-2-(trifluoromethyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

- 5,6-dimethyl-2-(trifluoromethyl)-1H-Benzimidazole
- 2-(Trifluoromethyl)-5,6-dimethyl-1H-benzimidazole
- 5,6-dimethyl-2-(trifluoromethyl)-1H-benzo[d]imidazole
- 5,6-Dimethyl-2-trifluormethylbenzimidazol
- 5,6-Dimethyl-2-trifluormethyl-benzimidazol
- 5,6-dimethyl-2-trifluoromethyl-1H-benzoimidazole
- 5,6-Dimethyl-2-trifluoromethylbenzimidazole
- AC1L26HR
- AC1Q2O5C
- BENZIMIDAZOLE, 5,6-DIMETHYL-2-TRIFLUOROMETHYL-
- BRN 0613679
- NSC97019
- SureCN7807160
- H8PX999RE7
- NSC 97019
- CS-0078989
- CHEMBL1946481
- DTXSID30170881
- 1H-Benzimidazole, 5,6-dimethyl-2-(trifluoromethyl)-
- AKOS010204019
- 1799-79-7
- SCHEMBL7807160
- 1H-Benzimidazole,6-dimethyl-2-(trifluoromethyl)-
- UNII-H8PX999RE7
- 5-23-06-00505 (Beilstein Handbook Reference)
- NSC-97019
- WLN: T56 BM DNJ CXFFF G1 H1
- Benzimidazole,6-dimethyl-2-trifluoromethyl-
- MFCD00022676
- MDL： MFCD00022676
- Inchi： 1S/C10H9F3N2/c1-5-3-7-8(4-6(5)2)15-9(14-7)10(11,12)13/h3-4H,1-2H3,(H,14,15)
- InChI Key： TWDHFGXLFNUIKC-UHFFFAOYSA-N
- SMILES： FC(C1=NC2C=C(C)C(C)=CC=2N1)(F)F

Computed Properties

Exact Mass: 214.07187
Monoisotopic Mass: 214.07178278g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 305.3±42.0 °C at 760 mmHg
Flash Point: 138.4±27.9 °C
PSA: 28.68
Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,6-dimethyl-2-(trifluoromethyl)-1H-Benzimidazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5,6-dimethyl-2-(trifluoromethyl)-1H-Benzimidazole Pricemore >>

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